Cas no 1805455-65-5 (2-Amino-5-chloro-4-nitropyridine)

• Product Name: 2-Amino-5-chloro-4-nitropyridine
• CAS No: 1805455-65-5
• MF: C₅H₄ClN₃O₂
• MW: 173.557159423828
• CID: 4898947
• Update Time: 2025-06-08

2-Amino-5-chloro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-4-nitropyridine

• Inchi： 1S/C5H4ClN3O2/c6-3-2-8-5(7)1-4(3)9(10)11/h1-2H,(H2,7,8)
• InChI Key： FNNJXDDADNXSKB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-5-chloro-4-nitropyridine

Comprehensive Overview of 2-Amino-5-chloro-4-nitropyridine (CAS No. 1805455-65-5)

2-Amino-5-chloro-4-nitropyridine (CAS No. 1805455-65-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is characterized by its unique molecular structure, combining an amino group, a chloro substituent, and a nitro group on a pyridine ring. Such structural features make it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for targeted therapeutics.

In recent years, the demand for high-purity 2-Amino-5-chloro-4-nitropyridine has increased due to its role in developing small-molecule inhibitors and biologically active compounds. The compound's CAS number 1805455-65-5 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Its versatility extends to material science, where it is explored for its electronic properties in organic semiconductors and photovoltaic materials. This aligns with the growing interest in sustainable technologies and green chemistry.

One of the most discussed topics in relation to 2-Amino-5-chloro-4-nitropyridine is its synthetic pathway. Researchers often inquire about optimized synthesis methods and scalable production techniques to improve yield and reduce environmental impact. The compound's nitro group and chloro substituent offer multiple reactive sites, enabling diverse chemical modifications. This property makes it a focal point in medicinal chemistry, where slight structural changes can significantly alter biological activity.

Another area of interest is the compound's spectroscopic characterization. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to confirm its purity and structure. These methods are critical for ensuring compliance with pharmaceutical-grade standards, a topic frequently searched by quality control professionals. Additionally, the compound's stability under various conditions is a subject of ongoing research, particularly for applications requiring long-term storage.

The 2-Amino-5-chloro-4-nitropyridine market is also influenced by regulatory trends and intellectual property considerations. Patents related to its derivatives highlight its commercial potential, especially in oncology and anti-inflammatory drug development. As the pharmaceutical industry shifts toward personalized medicine, the demand for tailored intermediates like this compound is expected to rise. This trend is reflected in search engine queries, where terms like "2-Amino-5-chloro-4-nitropyridine supplier" and "CAS 1805455-65-5 applications" are increasingly popular.

In conclusion, 2-Amino-5-chloro-4-nitropyridine (CAS No. 1805455-65-5) is a multifaceted compound with broad applications in research and industry. Its structural complexity and reactivity make it a cornerstone in organic synthesis, while its potential in drug discovery continues to drive innovation. As scientific advancements progress, this compound is poised to play an even greater role in addressing global challenges in healthcare and sustainable technology.